Cas no 10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide)

• Product Name: N,n-diethyl-3-(trifluoromethyl)benzamide
• CAS No: 10366-85-5
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 1142297
• PubChem ID: 11831683
• Update Time: 2025-04-20

N,n-diethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,n-diethyl-3-(trifluoromethyl)benzamide
• AKOS008930067
• N,N-diethyl-3-trifluromethyl-benzamide
• N,N-diethyl-3-trifluoromethylbenzamide
• Benzamide, N,N-diethyl-3-(trifluoromethyl)-
• 3-Trifluormethyl-benzoesaeure-N,N-diethylamid
• AGN-PC-00H2B4
• 3-trifluoromethyl-N,N-diethylbenzamide
• SureCN4245460
• CTK0D8411
• AKOS008930067; N,N-diethyl-3-trifluromethyl-benzamide; N,N-diethyl-3-trifluoromethylbenzamide; Benzamide, N,N-diethyl-3-(trifluoromethyl)-; 3-Trifluormethyl-benzoesaeure-N,N-diethylamid; AGN-PC-00H2B4; 3-trifluoromethyl-N,N-diethylbenzamide; SureCN4245460; CTK0D8411;
• 10366-85-5
• DTXSID70474158
• Benzamide, 3-trifluoromethyl-N,N-diethyl-
• SCHEMBL4245460

• Inchi： 1S/C12H14F3NO/c1-3-16(4-2)11(17)9-6-5-7-10(8-9)12(13,14)15/h5-8H,3-4H2,1-2H3
• InChI Key： MSFWJWHVBDTGRO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N(CC)CC)=O)(F)F

Computed Properties

• Exact Mass: 245.10282
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31